![molecular formula C21H31NO3 B5507942 2-methyl-4-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenyl]-2-butanol](/img/structure/B5507942.png)
2-methyl-4-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenyl]-2-butanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds related to 2-methyl-4-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenyl]-2-butanol often involves multi-step procedures that can include ring expansion, cyclization, and chlorination processes. For instance, compounds like 2-azaspiro[4.6]undec-7-enes are synthesized through a series of reactions starting from N-tosyl-N-(3-arylpropargyl)-tethered 3-methylcyclohex-2-en-1-ols, indicating a complex synthetic pathway that could be analogous to the synthesis of our compound of interest (Yeh et al., 2012).
Scientific Research Applications
Efficient Stereoselective Synthesis
Research has demonstrated efficient stereoselective synthesis techniques for creating key intermediates for pharmacologically significant compounds, highlighting the potential for creating complex molecules with specific stereochemical configurations. For example, the synthesis of rel-(6S,7S,8S)-7-butyl-8-hydroxy-1-azaspiro[5,5]undecan-2-one, a key intermediate for the synthesis of perhydrohistrionicotoxin, showcases the capabilities in this area (Ibuka et al., 1981).
Analgesic Activity Exploration
The analgesic properties of novel spiro heterocycles have been a subject of study, providing insights into the potential therapeutic applications of these compounds. Research into 2-amino-7-oxa-3-thia-1-azaspiro[5,5]undec-1-enes and related compounds has revealed significant activity in pain relief assays, pointing to the importance of the 2-amino-1,3-thiazine ring system and the spiroannulated ether ring for their analgesic properties (Cohen et al., 1978).
properties
IUPAC Name |
[4-(3-hydroxy-3-methylbutyl)phenyl]-(3-oxa-9-azaspiro[5.5]undecan-9-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31NO3/c1-20(2,24)8-7-17-3-5-18(6-4-17)19(23)22-13-9-21(10-14-22)11-15-25-16-12-21/h3-6,24H,7-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLOHIDIWSJUZCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC1=CC=C(C=C1)C(=O)N2CCC3(CC2)CCOCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.